Cas no 68536-76-5 (Benzene, 2,4-dichloro-1-[(4-chloro-2-butynyl)oxy]-)

• Product Name: Benzene, 2,4-dichloro-1-[(4-chloro-2-butynyl)oxy]-
• CAS No: 68536-76-5
• MF: C₁₀H₇Cl₃O
• MW: 249.520980119705
• CID: 392942
• PubChem ID: 11747037
• Update Time: 2025-04-19

Benzene, 2,4-dichloro-1-[(4-chloro-2-butynyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-dichloro-1-[(4-chloro-2-butynyl)oxy]-
• 2,4-dichloro-1-(4-chlorobut-2-ynoxy)benzene
• 68536-76-5
• DTXSID50471807

• Inchi： 1S/C10H7Cl3O/c11-5-1-2-6-14-10-4-3-8(12)7-9(10)13/h3-4,7H,5-6H2
• InChI Key： GNQALTMDKJRMCH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC#CCCl)Cl

Computed Properties

• Exact Mass: 247.95641
• Monoisotopic Mass: 247.956248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23